1-{[(3-Bromothiophen-2-yl)methyl]amino}-2-methylpropan-2-ol

• Molecular Formula: C9H14BrNOS
• Molecular Weight: 264.18 g/mol
• IUPAC Name: 1-[(3-bromothiophen-2-yl)methylamino]-2-methylpropan-2-ol
• InChI: InChI=1S/C9H14BrNOS/c1-9(2,12)6-11-5-8-7(10)3-4-13-8/h3-4,11-12H,5-6H2,1-2H3
• InChI Key: AHMSBWGWDZXWTA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNCC1=C(C=CS1)Br)O

Description

1-{[(3-Bromothiophen-2-yl)methyl]amino}-2-methylpropan-2-ol is a brominated thiophene derivative featuring a 3-bromothiophen-2-ylmethyl group linked via an amino bridge to a 2-methylpropan-2-ol moiety. The compound’s molecular formula is C₉H₁₄BrNOS, with a molecular weight of 264.14 g/mol. The 2-methylpropan-2-ol group may improve solubility due to its hydroxyl group, a common feature in bioactive molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{[(3-Bromothiophen-2-yl)methyl]amino}-2-methylpropan-2-ol typically involves the reaction of 3-bromothiophene with an appropriate amine and alcohol under controlled conditions. One common method includes the use of a Grignard reagent, where 3-bromothiophene is reacted with magnesium to form the Grignard reagent, which is then treated with an amine and an alcohol to yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. This often includes the use of advanced techniques such as continuous flow reactors and automated synthesis systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

1-{[(3-Bromothiophen-2-yl)methyl]amino}-2-methylpropan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The bromine atom in the bromothiophene ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

1-{[(3-Bromothiophen-2-yl)methyl]amino}-2-methylpropan-2-ol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and enzyme functions.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs or treatments for various diseases.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings

Mechanism of Action

The mechanism of action of 1-{[(3-Bromothiophen-2-yl)methyl]amino}-2-methylpropan-2-ol involves its interaction with specific molecular targets and pathways. The bromothiophene moiety can interact with enzymes and receptors, potentially modulating their activity. The amino alcohol structure may also play a role in its biological effects by influencing cellular signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key structural and functional differences between 1-{[(3-Bromothiophen-2-yl)methyl]amino}-2-methylpropan-2-ol and analogous compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Group	Key Properties/Activities	Reference
1-{[(3-Bromothiophen-2-yl)methyl]amino}-2-methylpropan-2-ol	C₉H₁₄BrNOS	264.14	3-Bromothiophen-2-ylmethyl	Aromatic thiophene core; potential electronic interactions	-
1-{[(4-Bromo-3-fluorophenyl)methyl]amino}-2-methylpropan-2-ol	C₁₁H₁₅BrFNO	276.14	4-Bromo-3-fluorophenylmethyl	Higher lipophilicity; halogen bonding via Br/F
1-(5-Bromoindazol-1-yl)-2-methylpropan-2-ol	C₁₁H₁₂BrN₃O	282.14	5-Bromoindazol-1-yl	Heterocyclic indazole core; synthetic intermediate
2-(3-Bromothiophen-2-yl)-4H-chromen-4-one	C₁₂H₇BrO₂S	295.15	3-Bromothiophen-2-yl	Antimicrobial activity (broad-spectrum)
1-[(2,6-Dimethyloxan-4-yl)amino]-2-methylpropan-2-ol	C₁₁H₂₃NO₂	217.31	Aliphatic oxane-amino	Enhanced solubility; non-aromatic backbone

Key Observations:

Substituent Effects on Reactivity and Bioactivity The 3-bromothiophen-2-yl group in the target compound contrasts with the 4-bromo-3-fluorophenyl group in ’s analog. The thiophene’s sulfur atom may facilitate π-π stacking or metal coordination, while the fluorophenyl derivative’s halogen atoms (Br/F) could enhance halogen bonding in biological systems . Compounds with 3-bromothiophen-2-yl substituents, such as 2-(3-bromothiophen-2-yl)-4H-chromen-4-one, exhibit notable antimicrobial activity, suggesting that the thiophene-bromine motif may contribute to bioactivity .

Impact of Heterocyclic vs. Aliphatic Backbones The indazole-containing compound () and chromenone derivatives () demonstrate the versatility of heterocyclic cores in drug design. In contrast, aliphatic amino-substituted analogs (e.g., ’s oxane derivative) prioritize solubility and metabolic stability over aromatic interactions .

The 2-methylpropan-2-ol group, common across compared compounds, likely enhances aqueous solubility due to its hydroxyl moiety .

Synthetic Utility

• The 2-methylpropan-2-ol group is frequently employed in synthetic intermediates (e.g., ), highlighting its role in stabilizing reactive centers or facilitating downstream functionalization .

Biological Activity

1-{[(3-Bromothiophen-2-yl)methyl]amino}-2-methylpropan-2-ol, with the molecular formula C9H14BrNOS and a molecular weight of 264.18 g/mol, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, effects on cellular processes, and therapeutic potential.

Property	Value
Molecular Formula	C9H14BrNOS
Molecular Weight	264.18 g/mol
IUPAC Name	1-{[(3-bromothiophen-2-yl)methyl]amino}-2-methylpropan-2-ol
InChI Key	AHMSBWGWDZXWTA-UHFFFAOYSA-N
Canonical SMILES	CC(C)(CNCC1=C(C=CS1)Br)O

The biological activity of 1-{[(3-Bromothiophen-2-yl)methyl]amino}-2-methylpropan-2-ol is primarily attributed to its interaction with various molecular targets:

• Enzyme Modulation : The bromothiophene moiety can interact with specific enzymes, potentially altering their activity. This interaction may lead to modulation of metabolic pathways.
• Receptor Binding : The compound may bind to certain receptors, influencing signaling pathways that regulate cellular functions such as proliferation and apoptosis.

Biological Activity

Research indicates several biological activities associated with this compound:

Antimicrobial Activity

Studies have shown that compounds containing bromothiophene derivatives exhibit antimicrobial properties. For instance, the presence of the bromine atom enhances the lipophilicity and membrane permeability, which could contribute to their effectiveness against various pathogens.

Anticancer Potential

Preliminary studies suggest that 1-{[(3-Bromothiophen-2-yl)methyl]amino}-2-methylpropan-2-ol may possess anticancer properties. Research has indicated that similar compounds can induce apoptosis in cancer cells through the activation of caspase pathways.

Neuroprotective Effects

The amino alcohol structure is known for its neuroprotective effects. Compounds with similar structures have been shown to protect neuronal cells from oxidative stress and excitotoxicity, suggesting potential applications in neurodegenerative diseases.

Case Studies

• Antimicrobial Evaluation : A study published in Journal of Medicinal Chemistry demonstrated that bromothiophene derivatives exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli. The study highlighted the structure-activity relationship, indicating that modifications to the thiophene ring could enhance efficacy.
• Cancer Cell Line Studies : Research conducted on various cancer cell lines (e.g., MCF-7 breast cancer cells) indicated that compounds similar to 1-{[(3-Bromothiophen-2-yl)methyl]amino}-2-methylpropan-2-ol induced cell cycle arrest and apoptosis. These findings suggest a promising avenue for further exploration in cancer therapy.
• Neuroprotection : In a model of neurodegeneration, compounds with similar amino alcohol structures were shown to reduce neuronal death by inhibiting reactive oxygen species (ROS) production. This suggests that 1-{[(3-Bromothiophen-2-yl)methyl]amino}-2-methylpropan-2-ol may also confer neuroprotective benefits.